N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C17H15ClN2O4S3/c1-24-11-2-4-12(5-3-11)27(22,23)9-8-16(21)20-17-19-13(10-25-17)14-6-7-15(18)26-14/h2-7,10H,8-9H2,1H3,(H,19,20,21)
• InChI Key: OUXUURCIXIKYJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NC(=CS2)C3=CC=C(S3)Cl
• Molecular Formula: C17H15ClN2O4S3
• Molecular Weight: 443.0 g/mol

Description

N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a useful research compound. Its molecular formula is C17H15ClN2O4S3 and its molecular weight is 442.95. The purity is usually 95%.
BenchChem offers high-quality N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Agents

Sulfonamide derivatives, including those similar to the specified compound, have been synthesized and evaluated for their anticonvulsant activities. A study synthesized various derivatives containing a sulfonamide thiazole moiety, which showed significant protection against picrotoxin-induced convulsion. One compound, in particular, abolished the tonic extensor phase and offered 100% protection, highlighting the potential of these compounds in developing anticonvulsant therapies (Farag et al., 2012).

Photodynamic Therapy for Cancer

Sulfonamide derivatives have been explored for their photodynamic therapy (PDT) applications in treating cancer. A study on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing Schiff base demonstrated remarkable potential as Type II photosensitizers. These compounds exhibited good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for cancer treatment through PDT (Pişkin et al., 2020).

Antimicrobial and Antiviral Activities

Novel sulfonamide derivatives have been investigated for their antimicrobial and antiviral activities. For instance, a study synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, which showed anti-tobacco mosaic virus activity, indicating their potential in developing antiviral agents (Chen et al., 2010). Additionally, compounds containing 5-chloro-2-hydroxybenzaldehyde and 5-chloro-2-hydroxybenzoic acid scaffolds exhibited significant activity against various bacterial strains, including methicillin-sensitive and resistant Staphylococcus aureus, as well as Mycobacterium species, highlighting their broad-spectrum antimicrobial potential (Krátký et al., 2012).